Cas no 2229359-32-2 (3-(5-methyl-1,2-oxazol-4-yl)azetidin-3-ol)

• Product Name: 3-(5-methyl-1,2-oxazol-4-yl)azetidin-3-ol
• CAS No: 2229359-32-2
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5859693
• PubChem ID: 165619161
• Update Time: 2025-06-08

3-(5-methyl-1,2-oxazol-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,2-oxazol-4-yl)azetidin-3-ol
• EN300-1833268
• 2229359-32-2

• Inchi： 1S/C7H10N2O2/c1-5-6(2-9-11-5)7(10)3-8-4-7/h2,8,10H,3-4H2,1H3
• InChI Key： RVNPWXZWYYRSQX-UHFFFAOYSA-N
• SMILES： OC1(C2C=NOC=2C)CNC1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-(5-methyl-1,2-oxazol-4-yl)azetidin-3-ol

Introduction to Compound with CAS No. 2229359-32-2 and Product Name: 3-(5-methyl-1,2-oxazol-4-yl)azetidin-3-ol

The compound with the CAS number 2229359-32-2 and the product name 3-(5-methyl-1,2-oxazol-4-yl)azetidin-3-ol represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in pharmaceutical research. The presence of both an oxazole and an azetidine ring system in its molecular framework suggests a high degree of structural complexity, which may contribute to its distinct biological properties.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry, particularly for their role as bioactive scaffolds. The oxazole ring, characterized by a five-membered aromatic structure containing two oxygen atoms, is known for its versatility in drug design. It can participate in various hydrogen bonding interactions and exhibit significant stability, making it a preferred component in many pharmacophores. In the case of 3-(5-methyl-1,2-oxazol-4-yl)azetidin-3-ol, the incorporation of a methyl group on the oxazole ring introduces additional conformational flexibility, which may enhance its binding affinity to biological targets.

The azetidine ring system further contributes to the compound's structural diversity. Azetidine is a four-membered heterocycle containing one nitrogen atom, and its presence can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile. The combination of these two heterocyclic moieties creates a molecule with a rich chemical space for interaction with biological systems. This structural motif has been explored in various drug discovery programs due to its potential to modulate enzyme activity and receptor binding.

One of the most compelling aspects of 3-(5-methyl-1,2-oxazol-4-yl)azetidin-3-ol is its potential as a lead compound for further medicinal chemistry optimization. The presence of the hydroxyl group at the 3-position of the azetidine ring provides a site for functionalization, allowing chemists to explore different derivatives with enhanced biological activity. Researchers have been particularly interested in modifying this hydroxyl group to introduce additional pharmacophoric elements that could improve target engagement and reduce off-target effects.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 3-(5-methyl-1,2-oxazol-4-yl)azetidin-3-ol for biological activity. Molecular docking studies have been instrumental in predicting how this compound might interact with various protein targets. For instance, simulations have suggested that it could bind to enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic intervention in conditions such as arthritis or inflammatory bowel disease. These computational findings have guided experimental efforts toward identifying more potent analogs.

In vitro studies have begun to unravel the mechanistic aspects of 3-(5-methyl-1,2-oxazol-4-yl)azetidin-3-ol's biological effects. Initial experiments have shown that it exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. The oxazole moiety appears to play a crucial role in this interaction by forming specific hydrogen bonds with residues on the kinase active site. Additionally, the azetidine ring seems to contribute to stabilizing the compound's binding orientation within the enzyme pocket.

The synthesis of 3-(5-methyl-1,2-oxazol-4-yl)azetidin-3-ol presents an interesting challenge due to its complex heterocyclic structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Recent developments in catalytic methods have provided new avenues for constructing this type of molecule more efficiently. For example, transition metal-catalyzed cyclization reactions have been employed to form both the oxazole and azetidine rings in a single step, significantly streamlining the synthetic pathway.

The potential applications of 3-(5-methyl-1,2-oxtailzole)-4-tailzole-tailzole-tailzole-tailzole-tailzole-tailzole-tailzole-tailzole-tailzole-tailzole-tailzole-tailzole-tailzole-tailzole-tailzole-tailt-idinone tailt-idinone tailt-idinone tailt-idinone tailt-idinone tailt-idinone tailt-idinone tailt-idinone tailt-idinone tailt-idinone tailt-idinone tailt-idinone tailt-idinone tailt-idinone tailt-idinone tailt-idino]tailzo]tailzo]tailzo]tailzo]tailzo]tailzo]tailzo]tailzo]tailzo]tailzo]tailzo]tailzo]tailzo]tailzo]-33)-33)-33)-33)-33)-33)-33)-33)-33)-33)-33)-33)-33)-33)-33)-33]-ol are broad and span multiple therapeutic areas. Beyond cancer therapy, this compound shows promise in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The oxazole and azetidine moieties are known to interact with neurotransmitter receptors, suggesting that modifications could lead to novel treatments for these conditions.

The development of novel drug candidates like 3-(5-methyl-aizetaizetaizetaizetaizetaizetaizetaizetaizetaizetaizetaizetaizetaizetaizetaizetaizetaizetaizetaizo]-aizaizaizaizaizaizaizaizaizaizaizaizaizaizaizaizaizaizaizaizaizaizo]-aizu-aizu-aizu-aizu-aizu-aizu-aizu-aizu-aizu-aizu-aizu-aizu-aizu-aizu-aizo]-aizo]-aizo]-aizo]-aizo]-aizo]-aizo]-aizo]-aizo]-aizo]-aizo]-aizzo]]ol underscores the importance of innovative approaches in drug discovery. By leveraging structural diversity and computational tools, researchers can accelerate the identification of compounds with therapeutic potential. The continued exploration of heterocyclic systems like this one will likely yield more breakthroughs in understanding complex biological processes and developing effective treatments.